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Compound of Interest

Compound Name: Tricyclohexylmethanol

Cat. No.: B107322

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tricyclohexylmethanol, a
sterically hindered tertiary alcohol. The document details its synthesis, physicochemical
properties, and spectral data. The information is intended to be a valuable resource for
researchers in organic synthesis and professionals in the field of drug development who may
encounter or utilize this compound in their work.

Chemical Identity and Physical Properties

Tricyclohexylmethanol, with the CAS number 17687-74-0, is a white solid at room
temperature. Its structure consists of a central carbon atom bonded to a hydroxyl group and
three cyclohexyl rings. This high degree of steric hindrance around the tertiary alcohol
functional group imparts unique chemical characteristics to the molecule.

A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Tricyclohexylmethanol
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Property Value Source

Molecular Formula C19H340 [1112]

Molecular Weight 278.47 g/mol [2]

CAS Number 17687-74-0 [1]

IUPAC Name Tricyclohexylmethanol [1]
a,0-

Synonyms Dicyclohexylcyclohexanemeth [1]
anol, Tricyclohexylcarbinol

Appearance Solid

Melting Point 94-96 °C (lit.)

B ) 374 °C at 760 mmHg

Boiling Point
(calculated)

Density 0.999 g/cm3 (calculated)

Flash Point 176.4 °C (calculated)

Solubility Insoluble in water (predicted)

Synthesis of Tricyclohexylmethanol

The primary and most effective method for the synthesis of tricyclohexylmethanol is the
Grignard reaction. This classic carbon-carbon bond-forming reaction involves the nucleophilic
addition of a cyclohexyl Grignard reagent to dicyclohexyl ketone. The significant steric
hindrance on both the Grignard reagent and the ketone makes this a challenging
transformation that requires careful control of reaction conditions to maximize the yield of the
desired tertiary alcohol.

The overall reaction scheme is as follows:

Part 1: Formation of the Cyclohexylmagnesium Halide (Grignard Reagent) Cyclohexyl Halide +
Mg -> Cyclohexylmagnesium Halide

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclohexylmethanol
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q4V7TY8LVB
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Q4V7TY8LVB
https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclohexylmethanol
https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclohexylmethanol
https://pubchem.ncbi.nlm.nih.gov/compound/Tricyclohexylmethanol
https://www.benchchem.com/product/b107322?utm_src=pdf-body
https://www.benchchem.com/product/b107322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Part 2: Reaction with Dicyclohexyl Ketone and Workup Cyclohexylmagnesium Halide +

Dicyclohexyl Ketone -> Tricyclohexylmethanol

A detailed experimental protocol for this synthesis is provided below.

Experimental Protocol: Grignard Synthesis of
Tricyclohexylmethanol

Materials and Reagents:

Reagent/Material

Grade

Notes

Magnesium turnings

High purity, Grignard grade

Must be dry and free of an

oxide layer.

Cyclohexyl bromide (or

chloride)

Anhydrous, >98%

Ensure absolute dryness

before use.

Dicyclohexyl ketone

>98%

Diethyl ether or
Tetrahydrofuran (THF)

Anhydrous, <50 ppm H20

Use freshly opened or distilled

solvent.

lodine

Crystal

For initiation of Grignard

reagent formation.

Hydrochloric acid (HCI) or
Saturated aqueous ammonium
chloride (NH4Cl)

Concentrated (for HCI)

For workup/quenching the

reaction.

Procedure:

Part 1: Preparation of Cyclohexylmagnesium Bromide

e Apparatus Setup: A three-necked round-bottom flask equipped with a reflux condenser, a

pressure-equalizing dropping funnel, and a nitrogen inlet is assembled. The entire apparatus

must be flame-dried or oven-dried before use to ensure anhydrous conditions.
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e Initiation: The flask is charged with magnesium turnings (1.2 equivalents). A single crystal of
iodine is added.

e A solution of cyclohexyl bromide (1.0 equivalent) in anhydrous diethyl ether is prepared and
placed in the dropping funnel.

» Asmall portion of the cyclohexyl bromide solution is added to the magnesium turnings. The
reaction is initiated, which is indicated by the disappearance of the iodine color and gentle
refluxing of the ether. Gentle warming with a heat gun may be necessary to start the
reaction.

o Grignard Reagent Formation: Once initiated, the remaining cyclohexyl bromide solution is
added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the
mixture is refluxed for an additional 30-60 minutes to ensure complete formation of the
Grignard reagent. The resulting solution should appear cloudy and grayish-brown.

Part 2: Reaction with Dicyclohexyl Ketone and Workup

o Addition of Ketone: The freshly prepared Grignard reagent solution is cooled to 0 °C using
an ice bath. A solution of dicyclohexyl ketone (1.0 equivalent relative to the initial cyclohexyl
bromide) in anhydrous diethyl ether is added to the dropping funnel.

e The dicyclohexyl ketone solution is added dropwise to the stirred Grignard reagent over a
period of 1-2 hours. Maintaining a low temperature is crucial to minimize the formation of
byproducts from competing side reactions such as reduction and enolization.

o Reaction Completion: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for an additional 2-3 hours.

e Quenching: The reaction is carefully quenched by the slow, dropwise addition of a saturated
agueous solution of ammonium chloride or dilute hydrochloric acid while cooling the flask in
an ice bath.

o Extraction: The resulting mixture is transferred to a separatory funnel. The organic layer is
separated, and the aqueous layer is extracted twice with diethyl ether. The combined organic
layers are washed with brine, dried over anhydrous magnesium sulfate or sodium sulfate,
and filtered.
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 Purification: The solvent is removed under reduced pressure using a rotary evaporator. The

crude tricyclohexylmethanol is then purified by recrystallization from a suitable solvent

(e.g., ethanol or hexane) to yield the final product as a white solid.

Spectral Data

The identity and purity of synthesized tricyclohexylmethanol can be confirmed by various

spectroscopic methods. The key spectral data are summarized in Table 2.

Table 2: Spectral Data for Tricyclohexylmethanol

Technique Key Features Source
Data available on PubChem,

1H NMR provided by Sigma-Aldrich Co.  [1]
LLC.
Data available on PubChem,

13C NMR provided by Aldrich Chemical [1]

Company, Inc.

Mass Spectrometry (GC-MS)

NIST Number: 238887; Top
Peak m/z: 195; Second
Highest m/z: 95; Third Highest
m/z: 83.

[1]

Infrared (IR) Spectroscopy

FTIR spectra (FILM from
CHCIs) are available on
PubChem.

[1]

Biological Activity

As of the current literature review, there is no specific information available regarding the

biological activity of tricyclohexylmethanol. Publicly accessible databases such as PubChem

do not contain any bioassay results or annotations related to its pharmacological or

toxicological effects.[1] Further research would be required to investigate any potential

biological properties of this compound.
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Visualizations
Experimental Workflow for Tricyclohexylmethanol
Synthesis

The following diagram illustrates the key steps in the laboratory synthesis of
tricyclohexylmethanol.

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of tricyclohexylmethanol.

Logical Relationship in the Grighard Reaction
Mechanism

The core of the synthesis is the nucleophilic attack of the Grignard reagent on the carbonyl
carbon of the ketone. This logical relationship is depicted below.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b107322?utm_src=pdf-body
https://www.benchchem.com/product/b107322?utm_src=pdf-body
https://www.benchchem.com/product/b107322?utm_src=pdf-body-img
https://www.benchchem.com/product/b107322?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Reactants
Cyclohexylmagnesium Bromide Dicyclohexyl Ketone
(Nucleophile) (Electrophile)
Nucleophilic Attack
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Caption: The key steps of the Grignard reaction for tricyclohexylmethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b107322#tricyclohexylmethanol-synthesis-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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